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Phase
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Comparator
Independent
Review ORR
(Tivozanib)

Key Notes

TIVO-1 [1] III 1st-line mRCC
(treatment-naive or

1 prior non-targeted
therapy)

Sorafenib 33% Significantly higher
than sorafenib

(23%); based on
independent

radiology review [1].

TIVO-3 [2] III 3rd/4th-line mRCC

(failed ≥2 prior
regimens, incl. a

VEGFR-TKI)

Sorafenib 23% More than double

the ORR of
sorafenib (11%);

responses were
durable [2].

TiNivo-2
Subgroup
[3]

III 2nd-line mRCC
(after frontline ICI +

ICI or TKI + ICI)

Nivolumab +
Tivozanib

22% - 32% ORR was 22% (post
TKI+ICI) and 32%
(post ICI+ICI) for
tivozanib

monotherapy [3].

Early
Phase II [4]

II Heterogeneous

mRCC population

N/A 18% Initial activity signal;

ORR rose to 30% in
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Key Notes

clear-cell RCC

subgroup with prior
nephrectomy [4].

Detailed Experimental Protocols for ORR Assessment

The ORR data in these trials were generated through rigorous methodologies designed to ensure objectivity

and reliability.

Study Designs: The cited ORR data primarily come from phase III, randomized, open-label trials.

TIVO-1: Compared tivozanib to sorafenib as initial targeted therapy [1].

TIVO-3: Compared tivozanib to sorafenib in patients with refractory advanced RCC [2].
TiNivo-2: Compared tivozanib monotherapy to tivozanib plus nivolumab in patients who had

progressed on prior ICI therapy [3].

Patient Population: Key eligibility criteria across studies included:

Histologically confirmed RCC with a clear-cell component.
Measurable disease as per RECIST.

Prior nephrectomy (in TIVO-1 and TIVO-3).
ECOG performance status of 0 or 1.

Independent Review Process: To minimize bias, the primary endpoint of ORR was assessed by a

blinded Independent Radiology Review committee.

Imaging Schedule: Tumor assessments were conducted at baseline and then at regular

intervals.
Response Criteria: Tumor response was evaluated according to RECIST criteria. In TIVO-1,

RECIST v1.0 was used, defining a complete or partial response confirmed no less than 28 days
after first documentation [1].

Dosing Regimen: In the clinical trials, tivozanib was typically administered orally at 1.5 mg once

daily in a schedule of 3 weeks on treatment followed by 1 week off [4] [1].
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Tivozanib's Mechanism of Action and Signaling
Pathway

Tivozanib is a potent and selective tyrosine kinase inhibitor designed to target the VEGF pathway. The

following diagram illustrates its specific mechanism and the involved signaling cascade.

VHL Gene Inactivation
(>95% of ccRCC)

HIF-1α/HIF-2α
Accumulation

Transcription of
VEGF, PDGF, FGF

VEGF Ligand Binds
to VEGFR

VEGFR Dimerization
& Autophosphorylation

Activation of Downstream
Pathways (e.g., RAS/RAF/ERK)

Tumor Angiogenesis
& Cancer Progression

Tivozanib Binding

Potent and Selective
Inhibition of VEGFR

Phosphorylation

Extremely Potent & Selective

Blocked Signaling
Pathway

 Leads to 

Click to download full resolution via product page

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548162?utm_src=pdf-body
https://www.smolecule.com/products/s548162?utm_src=pdf-body
https://www.smolecule.com/products/s548162?utm_src=pdf-body-img
https://www.smolecule.com/products/s548162?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Tivozanib exerts its anti-tumor effect by potently and selectively inhibiting VEGF receptor tyrosine

kinase activity [4] [1]. It is designed to be highly specific for VEGFR-1, -2, and -3, blocking the signaling

cascade that drives tumor angiogenesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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